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Compound of Interest

Compound Name: Dimethyl Fumarate

Cat. No.: B10753143

Ensuring the safe and compliant disposal of dimethyl fumarate is paramount for protecting
personnel and the environment. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to manage dimethyl fumarate waste in a
laboratory setting, adhering to best practices and regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle dimethyl fumarate with
appropriate personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Safety goggles with side-shields meeting EN 166 standards or equivalent.[1]
e Hand Protection: Impervious protective gloves.[1][2]

o Skin and Body Protection: An impervious clothing, such as a lab coat, and appropriate
coveralls.[1][2][3]

o Respiratory Protection: A suitable respirator should be used when ventilation is inadequate
or when handling the powder form to avoid dust inhalation.[2][4]

Always work in a well-ventilated area, preferably under a chemical fume hood, to minimize
exposure.[2][5][6] Ensure that eyewash stations and safety showers are readily accessible.[1]

[4]
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Step-by-Step Disposal Procedures

The disposal of dimethyl fumarate must comply with all federal, state, and local environmental
regulations.[2][3] It is classified as toxic to aquatic life with long-lasting effects, and its release
into the environment must be avoided.[5]

1. Waste ldentification and Segregation:

o Clearly label all containers with dimethyl fumarate waste.

e Do not mix dimethyl fumarate waste with other waste streams unless specifically instructed
by your institution's environmental health and safety (EHS) office.[5]

o Keep dimethyl fumarate in its original container if possible.[5]

2. Disposal of Unused or Expired Dimethyl Fumarate:

o Preferred Method: The primary recommendation is to offer surplus and non-recyclable
solutions to a licensed disposal company.[5]

 Incineration: An alternative is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[5][7] This should
only be performed by a licensed waste disposal facility.

3. Disposal of Contaminated Materials:

e Solid Waste: Items such as contaminated gloves, weigh boats, and paper towels should be
collected in a designated, sealed container.

e Liquid Waste: Solutions containing dimethyl fumarate should be collected in a properly
labeled, sealed, and non-reactive waste container.

o Empty Containers: Handle uncleaned containers as you would the product itself.[5] They
should be disposed of as unused product.[5]

4. Spill Management and Cleanup:

 In the event of a spill, evacuate personnel from the immediate area.

o For dry spills, carefully sweep up the material, avoiding dust formation, and place it into a
suitable, closed container for disposal.[1][5][6]

o For wet spills, absorb the solution with an inert, non-combustible material (e.g., vermiculite,
sand, or earth) and place it in a sealed container for disposal.

o Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials for
disposal as hazardous waste.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b10753143?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-17363/Dimethyl-fumarate-SDS-MedChemExpress.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-115222-57fcfa70973d21.56681204
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://www.benchchem.com/product/b10753143?utm_src=pdf-body
https://www.benchchem.com/product/b10753143?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://www.benchchem.com/product/b10753143?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://www.benchchem.com/product/b10753143?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://www.tcichemicals.com/BE/en/sds/F0069_EU_6N.pdf
https://www.benchchem.com/product/b10753143?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10771725&lang=EN
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9602_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e Prevent spilled material from entering drains or waterways.[2][5][6]

Regulatory and Hazard Information

The following table summarizes key hazard and regulatory information for dimethyl fumarate.

Parameter

Information

GHS Hazard Statements

H302: Harmful if swallowed. H312: Harmful in
contact with skin. H315: Causes skin irritation.
H317: May cause an allergic skin reaction.
H319: Causes serious eye irritation. H335: May
cause respiratory irritation. H411: Toxic to

aquatic life with long lasting effects.[2][5]

GHS Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P273: Avoid
release to the environment. P280: Wear
protective gloves/protective clothing/eye
protection/face protection. P302+P352: IF ON
SKIN: Wash with plenty of soap and water.
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. P501: Dispose of
contents/container in accordance with

local/regional/national/international regulations.

[2](3][6]

RCRA Waste Codes

While not universally listed, consult with your
EHS office for appropriate waste codes. One
source identifies "F0069" for Dimethyl

Fumarate.[7]

Transport Information

UN Number: 3077, Class: 9, Packing Group: I,
Proper Shipping Name: ENVIRONMENTALLY
HAZARDOUS SUBSTANCE, SOLID, N.O.S.

(dimethyl fumarate).
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
dimethyl fumarate.

Dimethyl Fumarate Waste Generated

Y

Is the waste unused/expired pure substance or contaminated material?

Contaminated

Contaminated Material (PPE, glassware, etc.)
Unused/Expired Pure Substance

Segregate and store in a labeled, sealed container.

Is a licensed disposal company available?

Arrange for pickup by a licensed disposal company.

Disposal Complete

Consult EHS for approved incineration protocol.

Click to download full resolution via product page
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Caption: Decision workflow for dimethyl fumarate disposal.

Disclaimer: This information is intended as a guide and does not supersede local, state, or
federal regulations. Always consult your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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